3-Deoxy-3-(p-iodophenyl) alpha-Ecgonine Isopropyl Ester Hydrochloride
3-Deoxy-3-(p-iodophenyl) alpha-Ecgonine Isopropyl Ester Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
141807-60-5
VCID:
VC0119522
InChI:
InChI=1S/C18H24INO2.ClH/c1-11(2)22-18(21)17-15(12-4-6-13(19)7-5-12)10-14-8-9-16(17)20(14)3;/h4-7,11,14-17H,8-10H2,1-3H3;1H/t14?,15-,16?,17+;/m1./s1
SMILES:
CC(C)OC(=O)C1C2CCC(N2C)CC1C3=CC=C(C=C3)I.Cl
Molecular Formula:
C18H25ClINO2
Molecular Weight:
449.757
3-Deoxy-3-(p-iodophenyl) alpha-Ecgonine Isopropyl Ester Hydrochloride
CAS No.: 141807-60-5
Cat. No.: VC0119522
Molecular Formula: C18H25ClINO2
Molecular Weight: 449.757
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 141807-60-5 |
|---|---|
| Molecular Formula | C18H25ClINO2 |
| Molecular Weight | 449.757 |
| IUPAC Name | propan-2-yl (2S,3S)-3-(4-iodophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate;hydrochloride |
| Standard InChI | InChI=1S/C18H24INO2.ClH/c1-11(2)22-18(21)17-15(12-4-6-13(19)7-5-12)10-14-8-9-16(17)20(14)3;/h4-7,11,14-17H,8-10H2,1-3H3;1H/t14?,15-,16?,17+;/m1./s1 |
| Standard InChI Key | NMCJMIIEVMUGNK-SRUOSAEGSA-N |
| SMILES | CC(C)OC(=O)C1C2CCC(N2C)CC1C3=CC=C(C=C3)I.Cl |
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